Cas no 5437-67-2 (Dimethyl nitromalonate)

• Product Name: Dimethyl nitromalonate
• CAS No: 5437-67-2
• MF: C₅H₇NO₆
• MW: 177.112181901932
• MDL: MFCD00010228
• CID: 45876
• PubChem ID: 226085
• Update Time: 2025-04-18

Dimethyl nitromalonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-nitromalonate
• dimethyl 2-nitropropanedioate
• Dimethyl nitromalonate
• Malonicacid, nitro-, dimethyl ester (6CI,7CI,8CI)
• Propanedioic acid, nitro-, dimethylester (9CI)
• NSC 16174
• DTXSID00280264
• Dimethyl 2-nitromalonate #
• Propanedioic acid, 2-nitro-, 1,3-dimethyl ester
• AM20080886
• InChI=1/C5H7NO6/c1-11-4(7)3(6(9)10)5(8)12-2/h3H,1-2H3
• GLKRAUOJZYHDSB-UHFFFAOYSA-
• Dimethyl2-nitromalonate
• AS-57791
• MFCD00010228
• CS-0061797
• 1,3-dimethyl 2-nitropropanedioate
• AKOS006230676
• NSC16174
• SCHEMBL405746
• 5437-67-2
• Propanedioic acid, nitro-, dimethyl ester
• FT-0600671
• NSC-16174
• A830139
• W17247
• DB-007434
• 2-Nitromalonic acid dimethyl ester
• Dimethylnitromalonate

• MDL： MFCD00010228
• Inchi： 1S/C5H7NO6/c1-11-4(7)3(6(9)10)5(8)12-2/h3H,1-2H3
• InChI Key： GLKRAUOJZYHDSB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 177.02700
• Monoisotopic Mass: 177.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Color/Form: solid
• Density: 1.312g/mL
• Boiling Point: 100 °C1 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.432(lit.)
• PSA: 98.42000
• LogP: -0.49910
• Solubility: Not determined

Dimethyl nitromalonate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives